Cas no 5397-67-1 (Hexahydropyrazolo[1,2-a]pyrazole)

• Product Name: Hexahydropyrazolo[1,2-a]pyrazole
• CAS No: 5397-67-1
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 372171
• PubChem ID: 138483
• Update Time: 2025-05-28

Hexahydropyrazolo[1,2-a]pyrazole Chemical and Physical Properties

Names and Identifiers

• Hexahydropyrazolo[1,2-a]pyrazole
• 1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazole
• 1H,5H-Pyrazolo[1,2-a]pyrazole, tetrahydro-
• 1,5-diazabicyclo[3,3,0]octane
• 1,5-diazabicyclo[3.3.0]octan-1-ium
• 1,5-diazabicyclo[3.3.0]octane
• AC1L3CWJ
• NSC4246
• QC-9219
• SureCN5909605
• tetrahydro-pyrazolo[1,2-a]pyrazole
• 1H,5H-Pyrazolo[1,2-a]pyrazole,tetrahydro-)77DOM/HOU2
• Tetrahydro-1H,5H-pyrazolo[1,2-a]pyrazole
• JZRVLNUANYLZKW-UHFFFAOYSA-N
• 1H,5H-Pyrazolo(1,2-a)pyrazole, tetrahydro-
• DTXSID00202264
• 1H,5H-Pyrazolo[1,2-a]pyrazole,tetrahydro-
• SCHEMBL5909605
• 5397-67-1
• NSC 4246
• NSC-4246
• 3a,6a-Diazaoctahydropentalene
• DB-343089

• Inchi： 1S/C6H12N2/c1-3-7-5-2-6-8(7)4-1/h1-6H2
• InChI Key： JZRVLNUANYLZKW-UHFFFAOYSA-N
• SMILES： N12CCCN1CCC2

Computed Properties

• Exact Mass: 112.10016
• Monoisotopic Mass: 112.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.08
• Boiling Point: 155.8°Cat760mmHg
• Flash Point: 43.9°C
• Refractive Index: 1.56
• PSA: 6.48
• LogP: 0.18860